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Compound of Interest

Compound Name:
Cyclopentyl-(3-methyl-indan-1-

YL)-amine

Cat. No.: B1423892 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document is intended for informational purposes for a scientific audience. It is

not a substitute for a comprehensive material safety data sheet (MSDS) or professional safety

and handling guidance. All laboratory work should be conducted in accordance with

established safety protocols and regulations.

Introduction
Cyclopentyl-(3-methyl-indan-1-YL)-amine is a chemical compound with the molecular

formula C15H21N[1]. As a derivative of indane, a bicyclic hydrocarbon, and featuring a

cyclopentyl amine substituent, this molecule holds potential interest in medicinal chemistry and

drug discovery due to the prevalence of these scaffolds in biologically active compounds. This

guide provides a summary of the available technical information regarding its properties, safety,

and handling.

Chemical and Physical Properties
Detailed experimental data on the physicochemical properties of Cyclopentyl-(3-methyl-
indan-1-YL)-amine is not readily available in the public domain. However, based on its

chemical structure, some general properties can be inferred. It is a secondary amine with a

molecular weight of 215.34 g/mol . The presence of the amine group suggests it is basic in

nature.
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Table 1: General Properties of Cyclopentyl-(3-methyl-indan-1-YL)-amine

Property Value Source

Molecular Formula C15H21N Thoreauchem[1]

Purity (Typical) 0.97 Thoreauchem[1]

CAS Number None Assigned Thoreauchem[1]

Safety and Handling
Specific safety and handling data for Cyclopentyl-(3-methyl-indan-1-YL)-amine is not

available. Therefore, a conservative approach based on the safety profiles of structurally

related compounds is recommended. The following guidelines are based on general principles

for handling amine compounds and should be supplemented by a thorough risk assessment

before use.

3.1. General Precautions

Personal Protective Equipment (PPE): Wear appropriate protective clothing, including a lab

coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.

Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize

inhalation of any potential vapors.

Avoid Contact: Avoid contact with skin, eyes, and clothing.

Ingestion: Do not eat, drink, or smoke in areas where this chemical is handled.

3.2. First Aid Measures

Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical

attention.

Skin Contact: In case of skin contact, immediately wash the affected area with soap and

plenty of water. Remove contaminated clothing.
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Eye Contact: If the chemical comes into contact with the eyes, rinse cautiously with water for

several minutes. Remove contact lenses if present and easy to do. Continue rinsing and

seek medical advice.

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Seek immediate

medical attention.

3.3. Storage

Store in a tightly closed container in a cool, dry, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis protocol for Cyclopentyl-(3-methyl-indan-1-YL)-amine is

not currently available in the scientific literature. However, the synthesis of a structurally related

Schiff base, (Z)-3-cyclopentyl-N-((1-methyl-1H-indol-3-yl)methylene)propan-1-amine, has been

described. This synthesis involved the condensation reaction of 1-methylindole-3-

carboxaldehyde with (3-cyclopentylpropyl)amine in methanol under reflux[2]. This general

approach of reacting a suitable indane-based ketone or aldehyde with cyclopentylamine could

be a potential synthetic route.
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Caption: A potential synthetic workflow for Cyclopentyl-(3-methyl-indan-1-YL)-amine.

Biological Activity and Signaling Pathways
There is currently no published data on the biological activity or the signaling pathways

associated with Cyclopentyl-(3-methyl-indan-1-YL)-amine. The diverse biological activities of

Schiff bases, which are formed from amines and carbonyl compounds, include antibacterial,

antifungal, anticancer, and anti-inflammatory properties[2][3]. However, it is crucial to note that

the biological effects of a specific compound cannot be reliably predicted from its structural

class alone and require experimental validation.

Conclusion
Cyclopentyl-(3-methyl-indan-1-YL)-amine is a chemical compound for which there is a

significant lack of publicly available scientific data. While its structure suggests potential for

biological activity, comprehensive studies on its synthesis, physicochemical properties, safety,

and biological effects are needed. Researchers and drug development professionals should

exercise caution and perform thorough risk assessments before handling or utilizing this

compound in any experimental setting. The information provided in this guide is based on

general chemical principles and data from related compounds and should be considered as

preliminary guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1423892#safety-and-handling-of-cyclopentyl-3-
methyl-indan-1-yl-amine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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